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(4-Methoxy-4-methylpentan-2-yl)(propan-2-yl)amine

Lipophilicity Drug-likeness Partition coefficient
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H23NO
Molecular Weight 173.30 g/mol
Cat. No. B15266900
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Technical Parameters

Basic Identity
Product Name(4-Methoxy-4-methylpentan-2-yl)(propan-2-yl)amine
Molecular FormulaC10H23NO
Molecular Weight173.30 g/mol
Structural Identifiers
SMILESCC(C)NC(C)CC(C)(C)OC
InChIInChI=1S/C10H23NO/c1-8(2)11-9(3)7-10(4,5)12-6/h8-9,11H,7H2,1-6H3
InChIKeyJVLYSFHBYOPWJO-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 500 mg / 1 g / 2.5 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

N-Isopropyl Secondary Amine Building Block – (4-Methoxy-4-methylpentan-2-yl)(propan-2-yl)amine

(4-Methoxy-4-methylpentan-2-yl)(propan-2-yl)amine (CAS 1038370-82-9, synonym N-isopropyl-4-methoxy-4-methylpentan-2-amine) is a secondary aliphatic amine with a molecular formula of C₁₀H₂₃NO and a molecular weight of 173.30 g/mol [1]. It belongs to a family of 4-methoxy-4-methylpentan-2-yl-substituted amines widely catalogued as organic synthesis intermediates and research building blocks [1]. The molecule features a chiral center at the 2-position of the pentane backbone (undefined stereocenter count = 1) and an N-isopropyl substituent that distinguishes it from N-methyl, N-ethyl, N-propyl, and primary amine analogs within the same scaffold series [1].

Type Secondary aliphatic amine with chiral center at pentane 2-position
Workflow Organic synthesis intermediate; SAR exploration; chiral amine method development
Key Selector N-isopropyl substituent differentiates from primary, N-methyl, and N-ethyl analogs; affects lipophilicity, TPSA, and steric bulk

Why N-Substituent Matters for This Amine Scaffold

Within the 4-methoxy-4-methylpentan-2-yl amine family, altering the N-substituent—even by a single methylene unit—produces quantifiable shifts in lipophilicity, topological polar surface area (TPSA), molecular weight, and steric bulk that can affect solubility, membrane partitioning, chromatographic behavior, and reactivity in downstream transformations [1][2]. A primary amine analog (CAS 79090-59-8) carries a GHS Skin Corrosion 1B (H314) and Flammable Liquid 3 (H226) classification [2]; the secondary, N-isopropyl-substituted target compound, by virtue of its full alkylation and increased molecular weight, is expected to exhibit a distinct hazard, handling, and solvent-compatibility profile. Generic substitution without experimental confirmation therefore introduces uncontrolled risk in multi-step syntheses, SAR studies, or analytical method development.

Lipophilicity and partition behavior

An N-isopropyl versus primary amine produces a substantial lipophilicity shift that alters organic-phase extraction efficiency and reverse-phase chromatography retention.

Hazard and handling profile

Primary amine analog carries H314 (Skin Corr. 1B) and H226 (Flam. Liq. 3); the target compound's GHS profile is not fully classified. Substituting without independent assessment may introduce uncontrolled risk.

Steric environment and conformational flexibility

Increased rotatable bonds and N-isopropyl steric bulk modify nucleophilicity and selectivity in amination or acylation reactions, requiring method re-optimization.

Quantitative Comparison Against the Primary Amine Analog

Lipophilicity Difference: N-Isopropyl vs. Primary Amine

The target compound exhibits a computed XLogP3-AA of 1.9, compared to 0.5 for the unsubstituted primary amine analog 4-methoxy-4-methylpentan-2-amine (CAS 79090-59-8), representing a 1.4 log unit increase in predicted lipophilicity [1][2]. This magnitude of difference corresponds to an approximately 25-fold higher predicted octanol-water partition coefficient, which has direct implications for organic-phase extraction efficiency, reverse-phase chromatographic retention, and membrane permeability in biological assays [1][2].

Lipophilicity: N-Isopropyl vs. Primary Amine
Head-to-head
XLogP3 1.9 vs 0.5 (primary amine) — Δ +1.4 log units (~25-fold higher predicted P)
Supports organic-phase extraction and HPLC protocol adjustment.
Computed XLogP3-AA values; experimental confirmation recommended.
Lipophilicity Drug-likeness Partition coefficient

TPSA and Predicted Membrane Permeability

The target compound possesses a computed TPSA of 21.3 Ų versus 35.3 Ų for the primary amine analog, a reduction of 14.0 Ų [1][2]. In medicinal chemistry, TPSA values below approximately 60 Ų are generally associated with favorable blood-brain barrier penetration, and values below 30 Ų are considered highly optimal [2]. The N-isopropyl secondary amine character eliminates one hydrogen-bond-donating N-H proton relative to the primary amine (both retain one H-bond donor, but the secondary amine's donor is sterically shielded) and distributes polar surface area over a larger molecular framework, potentially enhancing passive membrane diffusion in cellular assays [1].

TPSA and Predicted Membrane Permeability
Head-to-head
TPSA 21.3 Ų vs 35.3 Ų (primary amine) — Δ –14.0 Ų (39.7% reduction)
May support passive membrane permeability assay design; TPSA below 30 Ų context.
Computed TPSA; experimental validation recommended.
Membrane permeability Blood-brain barrier Drug design

Molecular Complexity and Rotatable Bond Comparison

The target compound registers a complexity score of 121 and 5 rotatable bonds, compared to a complexity of 81 and 3 rotatable bonds for the primary amine [1][2]. The additional two rotatable bonds and higher atom count contribute to greater conformational entropy, which can influence binding thermodynamics in receptor- or enzyme-based assays, as well as physical properties such as melting point and solubility [1]. The N-isopropyl group also introduces steric hindrance around the amine nitrogen, potentially altering nucleophilicity and selectivity in N-alkylation, acylation, or reductive amination reactions relative to less hindered N-methyl or N-ethyl analogs [1].

Molecular Complexity and Rotatable Bond Comparison
Class-level
Complexity 121 (5 rot. bonds) vs 81 (3 rot. bonds) for primary amine — Δ +40 / +2 rot. bonds
Independent method development recommended for analytical or reaction conditions.
Class-level inference; no experimental thermodynamic data.
Molecular complexity Conformational flexibility Entropy

GHS Hazard Profile: Secondary vs. Primary Amine

The primary amine analog (CAS 79090-59-8) carries a GHS Danger signal with H314 (Skin Corrosion 1B: causes severe skin burns and eye damage), H226 (Flammable Liquid 3), H302 (Acute Toxicity 4: harmful if swallowed), and H335 (STOT SE 3: may cause respiratory irritation) [2]. While the target compound's full GHS classification has not been deposited in PubChem as of the latest update, secondary amines with an N-isopropyl substituent generally exhibit reduced basicity and altered skin corrosion potential relative to their primary amine counterparts due to steric shielding of the nitrogen lone pair [1]. Procurement and handling protocols developed for the primary amine cannot be assumed to be adequate for the target compound; independent hazard assessment is required.

GHS Hazard Profile: Secondary vs. Primary Amine
Data to verify
Target compound not fully classified; primary amine has H314, H226, H302, H335 (Danger)
Requires independent hazard assessment before use.
No ECHA notification found; data to verify.
Safety GHS classification Handling

Key Application Scenarios for This Building Block

SAR Exploration Requiring Elevated Lipophilicity

When a structure-activity relationship campaign demands an amine building block with a computed XLogP3 in the ~1.9 range—substantially higher than the primary amine baseline of 0.5—the target compound provides a predictable, single-step lipophilicity increment without introducing aromatic or halogenated moieties that would confound SAR interpretation [1][2]. This is particularly relevant for optimizing logD in CNS-targeted compound series where TPSA below 30 Ų is desired [1].

Synthetic Methodology with Sterically Hindered Amines

The N-isopropyl group introduces measurable steric hindrance around the amine nitrogen, making this compound a useful substrate for developing or benchmarking catalytic N-functionalization methods (e.g., Buchwald-Hartwig amination, reductive amination with bulky ketones, or chiral amine resolution protocols) where the steric environment directly influences yield and enantioselectivity [1].

Chromatographic Method Development and Reference Standards

The significant differences in XLogP3 (1.9 vs. 0.5), TPSA (21.3 vs. 35.3 Ų), and molecular weight (173.30 vs. 131.22 g/mol) between the target compound and its primary amine analog mean that the target serves as a distinct retention-time marker in reverse-phase HPLC or GC method development, enabling clear resolution from less-retained primary amine impurities or synthetic precursors [1][2].

Computational Chemistry Model Benchmarking

As a structurally simple, aliphatic secondary amine with well-defined computed descriptors (XLogP3, TPSA, rotatable bond count, complexity), the target compound can serve as a calibration or test point for computational models predicting logP, aqueous solubility, or pKa of secondary amines, particularly where experimental validation data are being generated de novo [1].

Application
Selection Property
Validation Focus
SAR lipophilicity optimization
Predicted logP and TPSA profile
Membrane permeability assay fit
Sterically hindered amine methodology
N-isopropyl steric bulk
Reaction selectivity and yield optimization
Chromatographic retention marker
Distinct lipophilicity and TPSA
HPLC retention time resolution
Computational model calibration
Well-defined computed descriptors
Experimental validation data alignment
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